Cas no 59851-72-8 (Oxazolo[4,5-c]quinolin-2(3H)-one, 7-methoxy-)

• Product Name: Oxazolo[4,5-c]quinolin-2(3H)-one, 7-methoxy-
• CAS No: 59851-72-8
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• CID: 337077
• PubChem ID: 22765620
• Update Time: 2025-04-19

Oxazolo[4,5-c]quinolin-2(3H)-one, 7-methoxy- Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-c]quinolin-2(3H)-one, 7-methoxy-
• 7-methoxy-3H-[1,3]oxazolo[4,5-c]quinolin-2-one
• SCHEMBL11626761
• DTXSID50628278
• 59851-72-8
• 7-Methoxy[1,3]oxazolo[4,5-c]quinolin-2(3H)-one

• Inchi： 1S/C11H8N2O3/c1-15-6-2-3-7-8(4-6)12-5-9-10(7)16-11(14)13-9/h2-5H,1H3,(H,13,14)
• InChI Key： LIHIYEJZELEXTN-UHFFFAOYSA-N
• SMILES： O1C(NC2=CN=C3C=C(C=CC3=C12)OC)=O

Computed Properties

• Exact Mass: 216.05354
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.45